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Compound of Interest

Compound Name: 3-(4-Fluorophenyl)benzaldehyde

Cat. No.: B112040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(4-Fluorophenyl)benzaldehyde,

a key intermediate in the synthesis of pharmaceuticals and advanced materials. This document

outlines its chemical and physical properties, provides a detailed experimental protocol for its

synthesis via the Suzuki-Miyaura coupling reaction, and includes relevant safety and spectral

data.

Core Properties and Data
3-(4-Fluorophenyl)benzaldehyde, also known as 4'-Fluoro-[1,1'-biphenyl]-3-carbaldehyde, is

a versatile aromatic aldehyde. Its structure, featuring a fluorinated biphenyl backbone, makes it

a valuable building block in organic synthesis. The presence of the fluorine atom can

significantly influence the electronic properties, metabolic stability, and binding affinity of target

molecules in drug discovery.

Table 1: Chemical and Physical Properties of 3-(4-Fluorophenyl)benzaldehyde
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Property Value Reference(s)

CAS Number 164334-74-1 [1][2][3]

Molecular Formula C₁₃H₉FO [1][4]

Molecular Weight 200.21 g/mol [1][4]

Appearance Solid [4]

Boiling Point 114-116 °C at 0.7 Torr [4]

Density (Predicted) 1.173 ± 0.06 g/cm³ [4]

Storage Temperature Room Temperature [4]

Table 2: Synonyms

Synonym

4'-Fluoro-[1,1'-biphenyl]-3-carbaldehyde

4'-Fluorobiphenyl-3-carboxaldehyde

4'-Fluoro-3-biphenylcarboxaldehyde

Synthesis via Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a highly effective method for the synthesis of biaryl

compounds, including 3-(4-Fluorophenyl)benzaldehyde. This palladium-catalyzed cross-

coupling reaction involves the reaction of an aryl halide with an arylboronic acid in the presence

of a base.

Experimental Protocol
This protocol is a representative procedure for the synthesis of 3-(4-
Fluorophenyl)benzaldehyde based on established Suzuki-Miyaura coupling methodologies

for similar compounds.[2][5][6][7][8]

Materials:
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3-Bromobenzaldehyde

4-Fluorophenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Nitrogen or Argon gas (for inert atmosphere)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:
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Reaction Setup: To a three-necked round-bottom flask equipped with a reflux condenser, a

magnetic stir bar, and a nitrogen/argon inlet, add 3-bromobenzaldehyde (1.0 eq), 4-

fluorophenylboronic acid (1.2 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine

(0.08 eq).

Solvent and Base Addition: Add a 3:1 mixture of toluene and ethanol to the flask, followed by

an aqueous solution of potassium carbonate (2.0 eq).

Reaction Execution: Purge the reaction mixture with nitrogen or argon for 15-20 minutes.

Heat the mixture to reflux (approximately 80-90 °C) with vigorous stirring under an inert

atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction

is typically complete within 4-8 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and water. Transfer the mixture to a separatory funnel and

separate the organic layer. Wash the organic layer sequentially with water and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure using a rotary evaporator. Purify the crude product by

silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent

to afford pure 3-(4-Fluorophenyl)benzaldehyde.
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Caption: Experimental workflow for the synthesis of 3-(4-Fluorophenyl)benzaldehyde.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information directly implicating 3-(4-
Fluorophenyl)benzaldehyde in specific biological signaling pathways. However, the broader

class of benzaldehydes and fluorinated aromatic compounds are known to exhibit a range of
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biological activities.[9][10] Benzaldehyde itself has been studied for its potential as an antibiotic

modulator.[9][11] The introduction of a fluorophenyl group can enhance biological activity and is

a common strategy in the design of kinase inhibitors and other therapeutic agents.[12]

Further research is required to elucidate the specific mechanism of action and any potential

interactions of 3-(4-Fluorophenyl)benzaldehyde with cellular signaling cascades. As this

compound is a versatile intermediate, its biological effects are typically explored in the context

of the larger molecules synthesized from it.

Safety Information
Table 3: Hazard and Precautionary Statements

Hazard Statement Precautionary Statement Reference(s)

H302: Harmful if swallowed.
P264: Wash skin thoroughly

after handling.
[4]

H315: Causes skin irritation.

P270: Do not eat, drink or

smoke when using this

product.

[4]

H318: Causes serious eye

damage.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

H335: May cause respiratory

irritation.

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell.

[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4]
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Spectral Data
The structural confirmation of 3-(4-Fluorophenyl)benzaldehyde is typically achieved through

a combination of spectroscopic techniques. While a comprehensive set of spectra for this

specific compound is not readily available in the public domain, the expected spectral

characteristics can be inferred from similar structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (δ

7.0-8.5 ppm) corresponding to the protons on the two phenyl rings. A distinct singlet for the

aldehydic proton should appear further downfield (δ 9.5-10.5 ppm).

¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the

carbonyl carbon of the aldehyde (typically δ 190-200 ppm), and the carbon-fluorine bond will

exhibit characteristic coupling.

¹⁹F NMR: The fluorine NMR will show a signal characteristic of a fluorine atom attached to an

aromatic ring.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show a strong absorption band for

the carbonyl (C=O) stretch of the aldehyde group around 1700 cm⁻¹. Aromatic C-H and C=C

stretching vibrations will also be present.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to

the molecular weight of the compound (m/z = 200.21). Fragmentation patterns will likely involve

the loss of the formyl group (-CHO) and other characteristic cleavages of the biphenyl system.

This technical guide provides a foundational understanding of 3-(4-
Fluorophenyl)benzaldehyde for researchers and professionals in the fields of chemistry and

drug development. Further experimental investigation is encouraged to fully characterize this

versatile compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b112040?utm_src=pdf-body
https://www.benchchem.com/product/b112040?utm_src=pdf-body
https://www.benchchem.com/product/b112040?utm_src=pdf-body
https://www.benchchem.com/product/b112040?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. US4626601A - Preparation of 4-fluoro-3-phenoxy-benzal-dehyde acetals and
intermediates therefor - Google Patents [patents.google.com]

2. Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)-Catalyzed Reactions:
Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]

3. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

4. 3-(4-FLUOROPHENYL)BENZALDEHYDE | 164334-74-1 [amp.chemicalbook.com]

5. mdpi.com [mdpi.com]

6. jsynthchem.com [jsynthchem.com]

7. mdpi.com [mdpi.com]

8. mdpi.com [mdpi.com]

9. Evaluation of Benzaldehyde as an Antibiotic Modulator and Its Toxic Effect against
Drosophila melanogaster [mdpi.com]

10. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties - PMC
[pmc.ncbi.nlm.nih.gov]

11. Evaluation of Benzaldehyde as an Antibiotic Modulator and Its Toxic Effect against
Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Synthesis and Applications of Selected Fluorine-Containing Fluorophores - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-(4-
Fluorophenyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112040#3-4-fluorophenyl-benzaldehyde-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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